Cas no 1705995-54-5 (5-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide)

• Product Name: 5-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide
• CAS No: 1705995-54-5
• MF: C₁₄H₁₈N₄O₃
• MW: 290.317722797394
• CID: 6424455
• PubChem ID: 90622313
• Update Time: 2025-06-12

5-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide
• 5-methyl-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)isoxazole-4-carboxamide
• AKOS025095760
• F6448-1358
• 5-methyl-N-{1-[(oxan-4-yl)methyl]-1H-pyrazol-4-yl}-1,2-oxazole-4-carboxamide
• 1705995-54-5

• Inchi： 1S/C14H18N4O3/c1-10-13(7-16-21-10)14(19)17-12-6-15-18(9-12)8-11-2-4-20-5-3-11/h6-7,9,11H,2-5,8H2,1H3,(H,17,19)
• InChI Key： WSNWFARPHGVJKW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2=CN(CC3CCOCC3)N=C2)=O)C=N1

Computed Properties

• Exact Mass: 290.13789045g/mol
• Monoisotopic Mass: 290.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 5-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide

Comprehensive Overview of 5-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide (CAS No. 1705995-54-5)

The compound 5-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide (CAS No. 1705995-54-5) has garnered significant attention in the pharmaceutical and agrochemical industries due to its unique structural properties and potential applications. This heterocyclic molecule combines a 1,2-oxazole core with a pyrazole moiety, linked via a carboxamide bridge, making it a promising candidate for drug discovery and material science. Researchers are particularly interested in its bioavailability and selective binding affinity, which align with current trends in targeted therapy development.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The structural features of 5-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide suggest potential utility in cancer research and inflammatory disease models. Its oxazole ring is known for enhancing metabolic stability, while the pyrazole group contributes to hydrogen bonding interactions—a combination frequently explored in fragment-based drug design.

From a synthetic chemistry perspective, the introduction of the oxan-4-ylmethyl side chain in this compound improves its solubility profile, addressing a common challenge in lead optimization. This modification is particularly relevant given the growing emphasis on oral bioavailability in drug development. Computational studies have also highlighted its potential as a GPCR ligand, aligning with industry efforts to expand G protein-coupled receptor targeting strategies.

Environmental and green chemistry considerations are increasingly shaping compound selection, and 1705995-54-5 demonstrates favorable sustainability metrics in preliminary assessments. Its synthetic route avoids heavy metal catalysts, resonating with the Principles of Green Chemistry. Furthermore, the compound's stability under physiological conditions makes it a viable candidate for formulation development—a hot topic in pharmaceutical forums.

The agrochemical sector has shown interest in derivatives of 5-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide due to their potential as plant growth regulators. With climate change driving demand for stress-resistant crops, such compounds are being evaluated for their ability to modulate abscisic acid pathways. This dual applicability in human health and agriculture underscores its interdisciplinary significance.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, techniques frequently discussed in quality control circles. Recent publications have optimized purification protocols using flash chromatography, reflecting the broader push for high-throughput purification methods. These developments are critical for researchers searching for scalable synthesis solutions.

Patent landscapes reveal growing intellectual property activity around oxazole-carboxamide derivatives, particularly in biopharma applications. The specific substitution pattern in CAS 1705995-54-5 appears in several structure-activity relationship studies, often cited in discussions about allosteric modulation. This positions the compound as a valuable reference point in medicinal chemistry education and industrial R&D training programs.

Emerging AI-driven drug discovery platforms have identified this chemotype as a privileged scaffold, capable of interacting with multiple biological targets. Such findings validate traditional hit-to-lead approaches while demonstrating how machine learning can accelerate molecular optimization. These intersections between computational chemistry and experimental validation are reshaping how researchers approach lead compound identification.

In formulation science, the logP value and crystalline properties of 5-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide have prompted investigations into co-crystal engineering—a trending solution for poorly soluble APIs. These efforts align with the pharmaceutical industry's focus on drug delivery innovation, frequently searched by formulation scientists worldwide.

As regulatory agencies emphasize ICH guidelines for impurity profiling, analytical methods for this compound have been refined to detect genotoxic impurities at ppm levels. This technical advancement responds to the increasing scrutiny of pharmaceutical safety standards—a recurring theme in regulatory affairs conferences and publications.

The compound's potential in neurodegenerative disease research has emerged from screening studies targeting protein misfolding. With Alzheimer's and Parkinson's research receiving substantial funding, 1705995-54-5 derivatives are being evaluated for blood-brain barrier penetration—a key consideration in CNS drug development discussions across academic and industry symposiums.

Supply chain professionals tracking pharmaceutical intermediates have noted steady demand for this compound, reflecting its role in custom synthesis projects. Vendor comparisons often highlight batch-to-batch consistency as a critical purchasing factor—an aspect emphasized in CDMO selection criteria and frequently searched by procurement specialists.

In academic settings, the synthetic route to 5-methyl-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-1,2-oxazole-4-carboxamide serves as an excellent case study for teaching heterocyclic chemistry and protecting group strategies. Its multi-step synthesis incorporates contemporary C-C coupling techniques, making it relevant for graduate-level organic chemistry curricula seeking to bridge theoretical knowledge with industrial practices.